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Compound of Interest |

5-(Methylsulfonyl)-2-piperidin-1-
Compound Name:

ylaniline
CAS No.: 849035-90-1
Cat. No.: B1596909

Get Quote

\ J

5-(Methylsulfonyl)-2-piperidin-1-ylaniline, identified by its CAS Number 849035-90-1, is a
substituted aniline derivative of significant interest to the pharmaceutical and life sciences
industries.[1] Its unique structural arrangement, featuring a methylsulfonyl group electron-
withdrawing moiety and a piperidine ring, makes it a versatile chemical intermediate. This guide
provides an in-depth analysis of its physicochemical properties, commercial availability,
synthesis, and critical applications, offering a comprehensive resource for scientists engaged in
drug discovery and development. The strategic placement of its functional groups allows for
sequential chemical modifications, positioning it as a valuable scaffold for building complex
molecular architectures targeting a range of biological pathways.

Physicochemical Properties and Commercial
Specifications

For any researcher, understanding the fundamental properties of a starting material is
paramount for experimental design and reaction optimization. The quality and purity of 5-
(Methylsulfonyl)-2-piperidin-1-ylaniline from commercial suppliers directly impact the yield
and success of subsequent synthetic steps.
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Property Value Source
CAS Number 849035-90-1 [1]
Molecular Formula C12H18N202S [1]
Molecular Weight 254.35 g/mol [1]
Melting Point 128-129°C [1]

Typically an off-white to yellow ] ]
Appearance ) Varies by supplier
or brown solid

Purity >97% (Typical) Varies by supplier

Solubili Soluble in organic solvents like  Inferred from synthesis
olubility _
Dichloromethane, Methanol protocols

Commercial Sourcing and Supplier Overview

5-(Methylsulfonyl)-2-piperidin-1-ylaniline is available through several specialized chemical
suppliers that cater to the research and development sector. When selecting a supplier,
researchers should consider not only the list price but also the available purity grades, lot-to-lot
consistency, and the comprehensiveness of the supplied analytical documentation (e.g.,
Certificate of Analysis).
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Supplier Notes

) S Lists the compound with key chemical data and
Matrix Scientific i i
offers custom synthesis services.[1]

) A global supplier of chemical intermediates for
BOC Sciences )
pharmaceutical R&D.[2]

Provides this and other related aniline
Alchem Pharmtech o
derivatives.[3]

Si Aldrich (Merck) Offers a comprehensive safety data sheet,
igma-Aldric erc
J indicating its availability for research purposes.

_ o Provides safety and handling information
Fisher Scientific )
pertinent to laboratory use.[4]

Synthetic Pathway: A Plausible Retrosynthetic
Analysis

While specific proprietary synthesis methods may vary between suppliers, a common and
logical approach to constructing 5-(Methylsulfonyl)-2-piperidin-1-ylaniline involves a
nucleophilic aromatic substitution (SNA) reaction. The process typically starts with a difluoro- or
dichloro-substituted benzene ring activated by a nitro or sulfonyl group.

Experimental Protocol: Nucleophilic Aromatic
Substitution

e Reaction Setup: To a solution of 1-fluoro-2-nitro-4-(methylsulfonyl)benzene (1.0 eq) in a
suitable polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide
(DMF), add piperidine (1.2 eq) and a non-nucleophilic base like potassium carbonate
(K2CO:s) (2.0 eq).

» Heating: Heat the reaction mixture to 80-100°C and monitor the reaction progress using Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The
reaction is typically complete within 4-8 hours. Causality Note: The elevated temperature is
necessary to overcome the activation energy for the SNA reaction, and the base is crucial for
scavenging the HF formed during the reaction.
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o Workup: After cooling to room temperature, pour the reaction mixture into ice-water. This will
precipitate the nitro-intermediate product. Filter the solid, wash with water, and dry under

vacuum.

e Reduction: Dissolve the resulting 1-(2-nitro-4-(methylsulfonyl)phenyl)piperidine intermediate
in a solvent like ethanol or ethyl acetate. Add a reducing agent such as palladium on carbon
(Pd/C) (5-10 mol%) and subject the mixture to a hydrogen atmosphere (using a balloon or a
Parr hydrogenator) until the reaction is complete. Trustworthiness Note: This reduction is a
standard, high-yielding method for converting an aromatic nitro group to an amine with
minimal side products.

 Purification: Filter the reaction mixture through a pad of Celite to remove the palladium
catalyst. Concentrate the filtrate under reduced pressure. The resulting crude product can be
purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexanes) to yield the final product, 5-(Methylsulfonyl)-2-piperidin-1-ylaniline.

Synthesis Workflow Diagram
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1-Fluoro-2-nitro-4-(methylsulfonyl)benzene Piperidine + K2CO3s

SNA Reaction
(DMSO, 80-100°C)

1-(2-Nitro-4-(methylsulfonyl)phenyl)piperidine

5-(Methylsulfonyl)-2-piperidin-1-ylaniline
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5-(Methylsulfonyl)-2-
piperidin-1-ylaniline Heterocyclic Building Block
(Core Scaffold)

Carboxylic Acid Derivative
(e.g., Acid Chloride)

Cross-Coupling Reaction

Amide Bond Formation (e.9., Buchwald-Hartwig)

Complex Biologically
Active Molecule
(e.g., Kinase Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: Identifying a Key Building Block in Modern
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596909/docs#introduction-identifying-a-key-
building-block-in-modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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